BENGHE Foundational & Exploratory

Check Availability & Pricing

The Biological Function of Dnmt2 tRNA
Methyltransferase: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dnmt2-IN-1

Cat. No.: B15571979

Abstract

Initially identified by its sequence homology to DNA methyltransferases, DNA methyltransferase
2 (Dnmt2) has been unequivocally characterized as a highly conserved tRNA
methyltransferase. This enzyme catalyzes the formation of 5-methylcytosine (m5C) at position
38 (C38) in the anticodon loop of a specific subset of tRNAs. Far from being a redundant
enzyme, Dnmt2 plays a critical role in cellular homeostasis through its multifaceted functions. It
is a key guardian of tRNA integrity, protecting specific tRNAs from stress-induced cleavage and
subsequent fragmentation. This stability function is intrinsically linked to its role as a modulator
of protein synthesis, where it not only supports global translation rates but also ensures
translational fidelity by preventing codon mistranslation. Furthermore, Dnmt2 is a crucial
component of the cellular stress response, relocalizing to stress granules and influencing small
RNA pathways. This technical guide provides an in-depth overview of the core biological
functions of Dnmt2, presenting key quantitative data, detailed experimental protocols, and
visual pathways to support researchers and drug development professionals.

Introduction

DNA methyltransferase 2 (Dnmt2), also known as TRDMT1 (tRNA aspartic acid
methyltransferase 1), is the most conserved member of the Dnmt family, with orthologs found in
nearly all forms of life. Its strong sequence and structural similarity to eukaryotic DNA
methyltransferases initially suggested a role in epigenetic DNA modification. However,
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extensive research revealed that Dnmt2 exhibits negligible DNA methylation activity and
instead functions as a potent RNA methyltransferase.

The primary catalytic function of Dnmt2 is the transfer of a methyl group from the cofactor S-
adenosyl-methionine (SAM) to the C5 position of cytosine 38 in the anticodon loop of specific
tRNAs, including tRNAAsp(GUC), tRNAGIy(GCC), and tRNAVal(AAC). While organisms
lacking Dnmt2 are often viable under standard laboratory conditions, they exhibit increased
sensitivity to stress and display subtle but significant developmental phenotypes, highlighting
the enzyme's critical role in maintaining cellular robustness and translational integrity.

Molecular Mechanism and Substrate Specificity

Dnmt2 employs a catalytic mechanism that is remarkably similar to that of DNA (cytosine-C5)-
methyltransferases. The process involves a nucleophilic attack from a conserved cysteine
residue within the enzyme's active site onto the C6 position of the target cytosine in the tRNA,
flipping the base out of the helical stack. This allows for the transfer of the methyl group from
SAM to the C5 position. Site-directed mutagenesis has confirmed that conserved residues in
motifs 1V, VI, and VIII, which are characteristic of DNA methyltransferases, are essential for
catalysis.

The substrate specificity of Dnmt2 is highly regulated. In humans, mice, and Drosophila, the
primary targets are tRNAAsp(GUC), tRNAGIy(GCC), and tRNAVal(AAC). However, the
substrate repertoire can vary between species, with tRNAGIu being a confirmed target in
organisms like Schizosaccharomyces pombe. Recognition is determined by structural features
of the tRNA, particularly the anticodon loop sequence.

Core Biological Functions
Guardian of tRNA Integrity

A primary function of Dnmt2 is to protect tRNAs from degradation. The m5C modification at
C38 stabilizes the tRNA structure, rendering it resistant to cleavage by stress-activated
endonucleases such as angiogenin. In the absence of Dnmt2, tRNAs are more susceptible to
fragmentation, especially under conditions of oxidative or thermal stress. This leads to an
accumulation of tRNA-derived small RNA fragments (tRFs), which can have downstream
regulatory effects on cellular processes, including the small RNA homeostasis.
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Available at: [https://www.benchchem.com/product/b15571979#biological-function-of-dnmt2-
trna-methyltransferase]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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